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Compound of Interest

Compound Name: o-Xylene-d10

Cat. No.: B166450 Get Quote

Essential Safety and Handling Guide for o-Xylene-
d10
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel, including researchers, scientists, and drug development professionals working with

o-Xylene-d10. Adherence to these procedures is critical for ensuring a safe laboratory

environment.

Physical and Chemical Properties
Property Value

Appearance Colorless liquid[1]

Odor Aromatic[1]

Boiling Point 292°F (144.4°C)[1]

Flash Point 90°F (32.2°C)[1]

Vapor Density 3.7 (Air = 1)[2]

Solubility in Water 0.17 g/L at 20°C[2]

Occupational Exposure Limits
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Agency TWA (8-hour) STEL (15-minute)

OSHA PEL 100 ppm[3][4] 150 ppm[4]

NIOSH REL 100 ppm (10-hour)[3][5] 150 ppm[3][5]

ACGIH TLV 100 ppm[3] 150 ppm[3]

EU-OEL 50 ppm (221 mg/m³)[6] 100 ppm (442 mg/m³)[6]

Operational and Disposal Plan
Engineering Controls and Personal Protective
Equipment (PPE)
Safe handling of o-Xylene-d10 necessitates stringent engineering controls and appropriate

personal protective equipment to minimize exposure.

Ventilation: Always handle o-Xylene-d10 in a well-ventilated area.[5][7][8] A chemical fume

hood is required. Use explosion-proof electrical, ventilating, and lighting equipment.[5][7][8]

Eye and Face Protection: Chemical safety goggles with side shields or a face shield are

mandatory to prevent eye contact.[1] Eyewash stations should be readily accessible.[9]

Skin Protection:

Gloves: Wear suitable chemical-resistant gloves (e.g., tested according to EN 374).[5]

Protective Clothing: A lab coat or chemical-resistant apron should be worn.[10] In case of

potential splashing, chemical-resistant coveralls are recommended.

Respiratory Protection:

For short-term tasks, a type A respirator mask suitable for organic gases and vapors with a

boiling point above 65°C is recommended.[2]

For concentrations up to 900 ppm, a chemical cartridge respirator with organic vapor

cartridges is appropriate.[1]
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For emergency situations or unknown concentrations, a self-contained breathing

apparatus (SCBA) with a full facepiece operated in a pressure-demand or other positive-

pressure mode is required.[1]

Step-by-Step Handling Protocol
Preparation:

Ensure the work area is clean and free of ignition sources (open flames, sparks, hot

surfaces).[5][7][8]

Post warning signs indicating the presence of a flammable and hazardous chemical.

Verify that all necessary PPE is available and in good condition.

Ensure emergency equipment, such as a fire extinguisher and spill kit, is accessible.

Handling:

Ground and bond containers and receiving equipment to prevent static discharge.[5][7][8]

Use only non-sparking tools.[5][7][8]

Avoid inhalation of vapors and direct contact with skin and eyes.[2]

Keep the container tightly closed when not in use.[5][7][8]

Do not eat, drink, or smoke in the work area.[5][8]

Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight.[5][7][8]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[9][11]

Store in a flammable liquids storage cabinet.
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Spill and Emergency Procedures
Small Spills:

Eliminate all ignition sources.

Ventilate the area.

Absorb the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).

Collect the absorbed material using non-sparking tools and place it in a sealed, properly

labeled container for disposal.[11]

Large Spills:

Evacuate the area immediately.

Contact your institution's emergency response team.

Prevent the spill from entering drains or waterways.[5][7][8]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[9]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

soap and water for at least 15 minutes.[3][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.[3][9]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[9]

Disposal Plan
o-Xylene-d10 and any contaminated materials are considered hazardous waste and must be

disposed of accordingly.
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Collect all o-Xylene-d10 waste, including contaminated absorbent materials, in a

designated, properly labeled, and sealed container.

Handle contaminated packaging in the same manner as the substance itself.[5][7][8]

Dispose of the waste through your institution's hazardous waste management program,

following all local, state, and federal regulations. Do not dispose of it down the drain.[11]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CDC - NIOSH Pocket Guide to Chemical Hazards - o-Xylene [cdc.gov]

2. Gas detectors and respiratory protection equipments C8H10 (o-xylene), CAS number 95-
47-6 [en.gazfinder.com]

3. nj.gov [nj.gov]

4. XYLENE, ALL ISOMERS (DIMETHYLBENZENE) | Occupational Safety and Health
Administration [osha.gov]

5. sds.chemdox.com [sds.chemdox.com]

6. sds.chemdox.com [sds.chemdox.com]

7. sds.chemdox.com [sds.chemdox.com]

8. sds.chemdox.com [sds.chemdox.com]

9. fishersci.com [fishersci.com]

10. epa.gov [epa.gov]

11. carlroth.com:443 [carlroth.com:443]

To cite this document: BenchChem. [Personal protective equipment for handling o-Xylene-
d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166450#personal-protective-equipment-for-handling-
o-xylene-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166450?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

